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Compound of Interest

Compound Name: 5-Methyl-1-hexanol
CAS No.: 70914-20-4
Cat. No.: B7770303
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 5-Methyl-1-
hexanol, a significant chemical intermediate. The document presents detailed *H NMR, 13C
NMR, IR, and Mass Spectrometry data in a structured format for easy reference and
comparison. Furthermore, it outlines the experimental protocols for acquiring this data,
ensuring reproducibility and accurate analysis in a laboratory setting.

Structural and Spectral Data Correlation

The combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS) provides a powerful toolkit for the unambiguous
identification and structural elucidation of 5-Methyl-1-hexanol. Each technique offers
complementary information about the molecule's atomic composition, functional groups, and
connectivity.
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Caption: Interrelationship of spectroscopic methods for the structural elucidation of 5-Methyl-1-
hexanol.

Quantitative Spectral Data

The following tables summarize the key quantitative data obtained from the H NMR, 13C NMR,
IR, and Mass Spectra of 5-Methyl-1-hexanol.

H NMR Spectral Data

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)
3.64 t 2H -CH2-OH

-CH(CH3)2 & -CH2-
1.57-1.49 m 3H

CH20H
1.35-1.15 m 4H -CH2-CH2-CH(CHs)2
0.86 d 6H -CH(CHs)2
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Solvent: Chloroform-d Reference: Tetramethylsilane (TMS)

13C NMR Spectral Data

Chemical Shift (ppm) Carbon Type
63.2 CH:z
38.8 CH2
32.8 CH:z
27.9 CH
22.6 CHs
22.5 CHz

Solvent: Chloroform-d Reference: Tetramethylsilane (TMS)[1]

IR Spectral Data

Wavenumber (cm~—2) Description of Vibration
3330 (broad) O-H stretch (alcohol)

2955, 2870 C-H stretch (alkane)

1465 C-H bend (alkane)

1058 C-O stretch (primary alcohol)

Sample Preparation: Neat, capillary cell[2]

Mass Spectrometry Data
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miz Relative Intensity Proposed Fragment
116 Low [M]* (Molecular lon)

98 Moderate [M-H20]*

70 High [M-C2H40]* or [M-C3He]*
55 High [CaH7]*

43 Base Peak [CsH7]+

lonization Method: Electron lonization (EI)

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectral data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A solution is prepared by dissolving approximately 10-20 mg of 5-
Methyl-1-hexanol in about 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d
(CDCI3).[3] The solution is then transferred to a 5 mm NMR tube.[3]

e Instrumentation: A standard NMR spectrometer (e.g., 400 or 500 MHz) is used for data
acquisition.

» 1H NMR Acquisition: The spectrometer is tuned to the proton frequency. A single-pulse
experiment is typically performed to acquire the *H NMR spectrum.

e 13C NMR Acquisition: The spectrometer is tuned to the carbon frequency. A proton-decoupled
experiment is run to obtain a 13C NMR spectrum where each unique carbon atom appears as
a single line.

e Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-
corrected, and baseline-corrected. Chemical shifts are referenced to Tetramethylsilane
(TMS) at 0.00 ppm.

Infrared (IR) Spectroscopy
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Sample Preparation: For a liquid sample like 5-Methyl-1-hexanol, the "neat" technique is
employed.[4] A drop of the pure liquid is placed between two salt plates (e.g., NaCl or KBr) to
form a thin film.[5]

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the clean salt plates is first recorded. The
sample is then placed in the instrument's sample holder, and the IR spectrum is acquired.
The instrument measures the absorption of infrared radiation at different wavenumbers.

Processing: The final spectrum is presented as a plot of transmittance or absorbance versus
wavenumber (in cm~1).

Mass Spectrometry (MS)

Sample Introduction: The sample is introduced into the mass spectrometer, often via Gas
Chromatography (GC-MS) for volatile liquids like 5-Methyl-1-hexanol.

lonization: Electron lonization (EI) is a common method for this type of molecule. The sample
molecules are bombarded with a high-energy electron beam, causing them to ionize and
fragment.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: A detector records the abundance of ions at each m/z value.

Data Representation: The output is a mass spectrum, which is a plot of relative ion intensity
versus m/z. The fragmentation pattern is characteristic of the molecule's structure. Alcohols
often undergo a-cleavage and dehydration.[6]

General Workflow for Spectral Analysis

The logical flow from sample preparation to structural confirmation is a systematic process. It

involves careful execution of each spectroscopic experiment and thoughtful interpretation of the

combined data.
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Spectroscopic Analysis Workflow

Sample Preparation (Neat or in Solution)

Data Acquisition (NMR, IR, MS)

Spectral Interpretation (Peak Assignment, Fragmentation Analysis)

Structure Confirmation (Cross-validation of Data)

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectral Analysis of 5-Methyl-1-hexanol: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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hexanol-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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